Cas no 6772-65-2 (2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 6772-65-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1115872
• PubChem ID: 5325742
• Update Time: 2025-04-20

2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2-methyl-1(2H)-Isoquinolinone
• 2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 2-methyl-3,4-dihydroisoquinolin-1-one
• 6772-65-2
• 2-methyl-3,4-dihydro-2H-isoquinolin-1-one
• 2-methyl-3,4-dihydro-1(2H)-isoquinolinone
• SCHEMBL677630
• InChI=1/C10H11NO/c1-11-7-6-8-4-2-3-5-9(8)10(11)12/h2-5H,6-7H2,1H
• YMZLDAJXSRSNHM-UHFFFAOYSA-N
• EN300-134005
• CHEMBL5275901
• DB-151057

• Inchi： 1S/C10H11NO/c1-11-7-6-8-4-2-3-5-9(8)10(11)12/h2-5H,6-7H2,1H3
• InChI Key： YMZLDAJXSRSNHM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCN1C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives